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Compound of Interest

Compound Name: 6-Amino-5-chloropicolinonitrile
CAS No.: 1805511-71-0
Cat. No.: B1413568
. J

In the landscape of heterocyclic chemistry, substituted pyridines serve as foundational scaffolds
for a multitude of applications, particularly in the realm of drug discovery and materials science.
This guide provides a detailed technical overview of 6-Amino-5-chloropicolinonitrile, a
compound of significant interest. It is crucial to address a point of nomenclature from the
outset. While "picolinonitrile” strictly refers to a pyridine-2-carbonitrile, the vast majority of
scientific literature, supplier catalogs, and chemical databases use this name interchangeably
with its isomer, 6-Amino-5-chloronicotinonitrile (a pyridine-3-carbonitrile). This guide will focus
on the latter, more prominently documented compound, identified by the CAS Number 156361-
02-3.[1]

This molecule is a highly functionalized building block, featuring an amino group, a chloro
substituent, and a nitrile moiety on a pyridine ring. This unique arrangement of functional
groups imparts a versatile reactivity profile, making it a valuable precursor for the synthesis of
complex molecular architectures and compound libraries for biological screening.[2][3] Its
derivatives have been explored for a range of therapeutic areas, including oncology.[4][5][6]
This document will delve into its chemical identity, properties, plausible synthetic pathways,
applications, and safety protocols, providing researchers and drug development professionals
with a comprehensive resource.

Part 1: Chemical Identity and Physicochemical
Properties
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Precise identification is the cornerstone of any chemical research. The following tables
summarize the key identifiers and computed physicochemical properties for 6-Amino-5-
chloropyridine-3-carbonitrile.

Table 1: Chemical Identifiers

Identifier Value Source
CAS Number 156361-02-3 [1]
IUPAC Name 6-aminf)-.s-chloropyridine-3- o
carbonitrile
Molecular Formula CeH4CIN3 [1]
EC Number 815-326-6 [1]
PubChem CID 1482881 [1]
Synonyms

This compound is known by several names in literature and commerce, which can be a source
of confusion. The most common synonyms include:

6-Amino-5-chloronicotinonitrile[1]

2-Amino-3-chloro-5-cyanopyridine[1]

6-amino-5-chloro-3-pyridinecarbonitrile[1]

3-Pyridinecarbonitrile, 6-amino-5-chloro-[1]

Table 2: Physicochemical Properties
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Property Value Notes
Molecular Weight 153.57 g/mol Computed by PubChem[1]
Monoisotopic Mass 153.0093748 Da Computed by PubChem[1]
] Based on typical appearance
Appearance Beige to yellow powder o
of similar compounds[7]
Polar Surface Area 62.7 A2 Computed property[1]

Below is a 2D structural representation of the molecule.

Caption: 2D Structure of 6-Amino-5-chloropyridine-3-carbonitrile.

Part 2: Synthesis and Reactivity Profile

The strategic placement of reactive handles on the pyridine ring makes this compound a
versatile intermediate. Understanding its synthesis and subsequent reactivity is key to its

application.

Conceptual Synthesis Workflow

While specific, scaled-up manufacturing protocols are often proprietary, a plausible and

common synthetic approach for this class of molecules involves the cyanation of a halogenated
pyridine precursor. A general strategy, adapted from similar syntheses, would be the palladium-
catalyzed cyanation of a corresponding bromo- or chloro-aminopyridine using a cyanide source

like zinc cyanide.[8]

The diagram below illustrates a conceptual workflow for the synthesis, highlighting the key
transformation. This process is a cornerstone of modern cross-coupling chemistry, valued for
its efficiency and functional group tolerance.
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Caption: Conceptual workflow for Palladium-catalyzed synthesis.

Reactivity and Application in Medicinal Chemistry

The utility of 6-Amino-5-chloropyridine-3-carbonitrile stems from the distinct reactivity of its
functional groups:

The Chloro Group: The chlorine atom, positioned on the electron-deficient pyridine ring, is
susceptible to nucleophilic aromatic substitution (SNAr).[2] More importantly, it serves as a
handle for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura (for C-C
bond formation) and Buchwald-Hartwig amination (for C-N bond formation).[2] These
reactions are fundamental in drug development for building molecular complexity.

The Amino Group: The primary amine can be acylated, alkylated, or used as a nucleophile in
various condensation reactions. Its presence also modulates the electronic properties of the
pyridine ring.
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» The Nitrile Group: The cyano group is a versatile functional group that can be hydrolyzed to
a carboxylic acid or an amide, or reduced to an amine. It is also a key feature in many
biologically active molecules.

This trifecta of reactive sites allows for the sequential and regioselective modification of the
scaffold, enabling the creation of large libraries of diverse compounds for high-throughput
screening. The pyrimidine and pyridine cores, which can be accessed from this intermediate,
are prevalent in a vast number of approved drugs, including antibiotics and anti-cancer agents,
highlighting the therapeutic relevance of this structural motif.[3][9]

Part 3: Applications in Drug Development

The primary application of 6-Amino-5-chloropyridine-3-carbonitrile is as a key intermediate in
the synthesis of bioactive molecules. Research has shown that compounds derived from 6-
aminopyridine-3,5-dicarbonitrile scaffolds exhibit potent anti-cancer properties.[4][5]

Case Study: Precursor for Kinase Inhibitors Many small-molecule kinase inhibitors, a critical
class of anti-cancer drugs, feature a heterocyclic core. The structure of 6-Amino-5-
chloropyridine-3-carbonitrile provides an ideal starting point for building compounds that can fit
into the ATP-binding pocket of various kinases. Through a Suzuki coupling at the chloro
position, a variety of aryl or heteroaryl groups can be introduced to probe specific interactions
within the target protein. Subsequently, the amino or nitrile groups can be modified to optimize
solubility, cell permeability, and metabolic stability, following a typical structure-activity
relationship (SAR) campaign.

Part 4: Safety and Handling

As a laboratory chemical, 6-Amino-5-chloropyridine-3-carbonitrile must be handled with
appropriate care. The Globally Harmonized System (GHS) classification indicates significant
potential hazards.

Table 3: GHS Hazard Identification

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://stdjns.scienceandtechnology.com.vn/index.php/stdjns/article/view/1370
https://www.researchgate.net/publication/368575771_The_Green_Synthesis_of_6-amino-5-cyano-4-phenyl-_2-Hydroxy_and_Mercapto_Pyrimidine_Derivatives
https://chemrxiv.org/doi/pdf/10.26434/chemrxiv-2022-d801x?onload=true&redirectToLatest=false
https://pdfs.semanticscholar.org/c2a7/dddf6a0db6b10cd9523b3337910f0d3a7e4a.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1413568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH:

Foundational & Exploratory

Check Availability & Pricing

Hazard Code

Description

Class

H301 Toxic if swallowed Acute Toxicity, Oral (Danger)[1]
o ] ) Acute Toxicity, Dermal
H311 Toxic in contact with skin
(Danger)[1]
o Acute Toxicity, Inhalation
H331 Toxic if inhaled
(Danger)[1]
o Skin Corrosion/Irritation
H315 Causes skin irritation )
(Warning)[1]
) Serious Eye Damage/Irritation
H318 Causes serious eye damage
(Danger)[1]
) o Specific Target Organ Toxicity
H335 May cause respiratory irritation

(Warning)[1]

Recommended Handling Protocol

» Engineering Controls: Handle only in a certified chemical fume hood to avoid inhalation of

dust or vapors.

o Personal Protective Equipment (PPE):

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

o Eye Protection: Use chemical safety goggles and a face shield.

o Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

» Handling: Avoid creating dust. Use appropriate tools for weighing and transferring solids.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Due to

its acute toxicity, waste must be handled as hazardous.
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Conclusion

6-Amino-5-chloropyridine-3-carbonitrile (CAS 156361-02-3) is a pivotal chemical intermediate
whose value is defined by its structural complexity and synthetic versatility. Its densely
functionalized pyridine core offers multiple avenues for chemical modification, making it an
indispensable tool for medicinal chemists, particularly in the construction of compound libraries
for drug discovery. While its utility is significant, the compound's hazardous properties
necessitate strict adherence to safety protocols. A thorough understanding of its properties,
reactivity, and handling requirements, as outlined in this guide, is essential for its safe and
effective use in a research and development setting.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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